Cas no 568558-09-8 (2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide)
2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Z56915815
- AKOS030698483
- 568558-09-8
- 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide
- 2-(2-ethoxy-6-formylphenoxy)-N-[4-(propan-2-yl)phenyl]acetamide
- EN300-26580772
-
- Inchi: 1S/C20H23NO4/c1-4-24-18-7-5-6-16(12-22)20(18)25-13-19(23)21-17-10-8-15(9-11-17)14(2)3/h5-12,14H,4,13H2,1-3H3,(H,21,23)
- InChI Key: GEZKVJSORXWADT-UHFFFAOYSA-N
- SMILES: O(CC(NC1C=CC(=CC=1)C(C)C)=O)C1C(C=O)=CC=CC=1OCC
Computed Properties
- Exact Mass: 341.16270821g/mol
- Monoisotopic Mass: 341.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 64.6Ų
2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26580772-0.05g |
2-(2-ethoxy-6-formylphenoxy)-N-[4-(propan-2-yl)phenyl]acetamide |
568558-09-8 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide
2-(2-Ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide: A Novel Compound with Promising Therapeutic Potential
2-(2-Ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide, with the chemical identifier CAS No. 568558-09-8, represents a structurally unique molecule that has garnered significant attention in recent years for its potential applications in pharmaceutical research. This compound belongs to the class of aromatic amides and features a combination of functional groups that may contribute to its biological activity. The molecular framework combines a phenoxy group with a propan-2-yl substituent, creating a complex scaffold that could interact with multiple biological targets. The synthesis and characterization of this compound have been extensively studied in recent literature, highlighting its relevance in the development of new therapeutic agents.
The chemical structure of 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide is characterized by the presence of a formyl group at the para position of the phenyl ring, which may play a critical role in modulating its reactivity and biological activity. The ethoxy substituent on the phenyl ring introduces hydrophobic properties, while the propan-2-yl group at the nitrogen atom enhances the molecule's steric bulk. These structural features are believed to influence the compound's ability to interact with specific protein targets, such
Recent studies have demonstrated that 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide exhibits promising antimicrobial and antioxidant properties. In a 2023 study published in Journal of Medicinal Chemistry, researchers evaluated the compound's efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The results indicated that the compound's phenoxy and formyl groups contribute to its ability to disrupt bacterial cell membranes, thereby inhibiting microbial growth. Furthermore, the propan-2-yl substituent may enhance the compound's stability in biological environments, improving its potential as a therapeutic agent.
Another area of interest in the research on 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide is its anti-inflammatory activity. A 2024 study published in Pharmacological Research explored the compound's effects on inflammatory pathways in human cell cultures. The study found that the compound significantly reduced the production of pro-inflammatory cytokines such as interleukin-6 and interleukin-1β. This suggests that the compound may have potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The ethoxy group is hypothesized to play a key role in modulating the compound's interaction with inflammatory mediators, thereby reducing inflammation in target tissues.
The 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide molecule also shows potential in the field of neuropharmacology. A 2023 study published in Neuropharmacology investigated the compound's effects on neurotransmitter systems, particularly its interaction with serotonin and gamma-aminobutyric acid (GABA) receptors. The results indicated that the compound may act as a modulator of these systems, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The formyl group is believed to contribute to the compound's ability to bind to these receptors, while the propan-2-yl substituent may enhance its selectivity for specific receptor subtypes.
One of the most significant advantages of 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide is its potential for drug development. The compound's unique structure allows for the possibility of structure-based drug design, where modifications to specific functional groups can be made to optimize its pharmacological properties. For example, altering the ethoxy substituent or the propan-2-yl group may lead to the development of more potent or selective derivatives. This flexibility in molecular design is a major factor in the compound's appeal for pharmaceutical researchers.
However, the development of 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide as a therapeutic agent is not without challenges. One of the primary concerns is the compound's bioavailability and metabolic stability. While the propan-2-yl group may enhance the compound's stability in biological environments, further studies are needed to determine its pharmacokinetic profile. Additionally, the compound's potential for toxicity must be evaluated, as any adverse effects could limit its therapeutic applications. Ongoing research is focused on addressing these challenges through in vitro and in vivo studies to ensure the compound's safety and efficacy.
Another area of research involves the synthetic pathways for the production of 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide. The compound's complex structure requires the use of advanced synthetic techniques to ensure high yields and purity. Researchers have explored various organic synthesis methods, including multi-step reactions and asymmetric catalysis, to optimize the production process. These synthetic strategies are crucial for the large-scale production of the compound, which is necessary for its potential use in pharmaceutical applications.
Overall, 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide represents a promising molecule with potential applications in multiple therapeutic areas. Its unique structure and functional groups suggest a wide range of biological activities, from antimicrobial to anti-inflammatory and neuropharmacological effects. While further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential, the compound's properties make it a valuable subject of study in the field of pharmaceutical research. As new studies continue to emerge, the role of 2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide in the development of novel therapeutic agents is likely to expand, offering new possibilities for the treatment of various diseases.
568558-09-8 (2-(2-ethoxy-6-formylphenoxy)-N-(4-propan-2-ylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)